2-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl acetate

• IUPAC Name: [2-[4-(2-fluorophenyl)piperazine-1-carbonyl]phenyl] acetate
• InChI: InChI=1S/C19H19FN2O3/c1-14(23)25-18-9-5-2-6-15(18)19(24)22-12-10-21(11-13-22)17-8-4-3-7-16(17)20/h2-9H,10-13H2,1H3
• InChI Key: WLMPLRBZCFLWDN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

2-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl acetate, commonly known as FPAC, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. FPAC belongs to a class of compounds known as piperazine derivatives, which have been studied extensively for their various biological activities. In

Mechanism of Action

The exact mechanism of action of FPAC is not fully understood. However, it is believed to act as a serotonin and dopamine receptor antagonist, which may contribute to its antidepressant and antipsychotic effects. FPAC has also been shown to modulate the activity of various neurotransmitters such as GABA and glutamate, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
FPAC has been shown to have various biochemical and physiological effects. In preclinical studies, it has been shown to increase the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine, which may contribute to its antidepressant effects. FPAC has also been shown to decrease the levels of cortisol, a stress hormone, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using FPAC in lab experiments is its potential pharmacological properties. It has shown promising results in various preclinical studies, which may lead to its use in the development of new drugs for the treatment of various neurological disorders. However, one of the limitations of using FPAC in lab experiments is its potential toxicity. Further studies are needed to determine its safety and efficacy before it can be used in clinical trials.

Future Directions

There are several future directions for the study of FPAC. One direction is to further explore its potential pharmacological properties and its mechanism of action. Another direction is to study its safety and efficacy in clinical trials. Additionally, the development of new derivatives of FPAC may lead to the discovery of more potent and selective compounds with improved pharmacological properties.

Synthesis Methods

The synthesis of FPAC involves the reaction of 4-(2-fluorophenyl)-1-piperazinecarboxylic acid with acetic anhydride in the presence of a catalyst. The resulting compound is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

FPAC has been studied extensively for its potential pharmacological properties. It has shown promising results in various preclinical studies, including its activity as an antidepressant, anxiolytic, and antipsychotic agent. FPAC has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.